Cas no 1434-54-4 (Pregnenolone Carbonitrile)

• Product Name: Pregnenolone Carbonitrile
• CAS No: 1434-54-4
• MF: C₂₂H₃₁NO₂
• MW: 341.487046480179
• CID: 152439
• PubChem ID: 15032
• Update Time: 2025-06-09

Pregnenolone Carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-16-carbonitrile,3-hydroxy-20-oxo-, (3b,16a)-
• 5-PREGNEN-3BETA-OL-20-ONE-16ALPHA-CARBONITRILE
• (3S,8S,9S,10R,13S,14S,16R,17S)-17-acetyl-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-16-carbonitrile
• Pregnenolone Carbonitrile
• 3beta-Hydroxy-20-oxo-5-pregnene-16alpha-carbonitrile
• pregnenolone 16alpha-carbonitrile
• pcn
• sc4674
• U-14975
• 16-alpha-cyanopregnenolone
• pregnenolone-16α-carbonitrile
• PREGNENOLONE-16ALPHA-CARBONITRILE
• 16α-Cyano-3β-hydroxypregn-5-en-20-one
• 5-pregnen-3B-ol-20-one-16A-carbonitrile
• 3beta-hydroxy-20-oxo-pregn-5-ene-16-alpha-carbonitril
• 16alpha-carbonitrile, pregnenolone
• HMS3403E05
• DTXSID7037262
• MLS000069563
• GTPL2762
• HMS1990E05
• HY-131723
• J-007816
• HMS1792E05
• pregnenolone-carbonitrile
• CS-0139744
• NCGC00023220-07
• 5-Pregnen-3beta-ol-20-one-16alpha-carbonitrile, >=97%
• NCGC00023220-03
• BSPBio_001063
• NCGC00023220-04
• BA9WH84QAJ
• Opera_ID_595
• 1434-54-4
• BDBM50248018
• Pregnenolone 16 alpha Carbonitrile
• MFCD00079212
• 5-PREGNEN-3.BETA.-OL-20-ONE-16.ALPHA.-CARBONITRILE
• A-carbonitrile
• 3beta-hydroxy-20-oxopregn-5-ene-16alpha-carbonitrile
• Pregn-5-ene-16-carbonitrile, 3-hydroxy-20-oxo-, (3beta,16alpha)-
• SR-01000000148-3
• NCGC00023220-05
• CHEMBL1400945
• BRD-K39356024-001-02-4
• Tox21_303525
• BIDD:PXR0018
• AKOS027381467
• HMS2234D18
• SR-01000000148
• UNII-BA9WH84QAJ
• Q7239909
• 5-Pregnen-3 beta -ol-20-one-16 alpha -carbonitrile
• MS-25223
• Pregn-5-ene-16-carbonitrile, 3-hydroxy-20-oxo-, (3.beta.,16.alpha.)-
• CHEBI:35591
• DTXCID5017262
• SMR000058819
• (3.BETA.,16.ALPHA.)-3-HYDROXY-20-OXOPREGN-5-ENE-16-CARBONITRILE
• SC-4674
• NCGC00023220-08
• Pregnenolone 16
• CAS-1434-54-4
• Pregnenolone 16 alpha-Carbonitrile
• NCGC00023220-06
• SCHEMBL1012160
• (3beta,16alpha)-3-hydroxy-20-oxopregn-5-ene-16-carbonitrile
• NCGC00257247-01
• CCRIS 9224
• Pregnenolone 16alpha-carbonite
• Spectrum5_001981
• DA-57029
• VSBHRRMYCDQLJF-ZDNYCOCVSA-N
• G12567
• Carbonitrile, Pregnenolone
• 16 alpha-Carbonitrile, Pregnenolone
• (3S,8S,9S,10R,13S,14S,16R,17S)-17-acetyl-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-16-carbonitrile

• Inchi： 1S/C22H31NO2/c1-13(24)20-14(12-23)10-19-17-5-4-15-11-16(25)6-8-21(15,2)18(17)7-9-22(19,20)3/h4,14,16-20,25H,5-11H2,1-3H3/t14-,16-,17+,18-,19-,20-,21-,22-/m0/s1
• InChI Key： VSBHRRMYCDQLJF-ZDNYCOCVSA-N
• SMILES： O=C(C)[C@H]1[C@H](C#N)C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 341.23500
• Monoisotopic Mass: 341.235479
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 61.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.13
• Boiling Point: 508.5°Cat760mmHg
• Flash Point: 93 °C
• Refractive Index: 1.558
• PSA: 61.09000
• LogP: 4.26498
• Solubility: Not determined

Pregnenolone Carbonitrile Security Information

• WGK Germany：3
• RTECS：TU4536500
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Pregnenolone Carbonitrile

Professional Introduction to Pregnenolone Carbonitrile (CAS No. 1434-54-4)

Pregnenolone Carbonitrile, with the chemical identifier CAS No. 1434-54-4, is a significant intermediate in the field of organic synthesis and pharmacological research. This compound, derived from the natural steroidal precursor Pregnenolone, has garnered considerable attention due to its versatile applications in the development of bioactive molecules. The introduction of a nitrile group into the molecular structure not only enhances its reactivity but also opens up new avenues for synthetic chemistry and drug design.

The structural integrity of Pregnenolone Carbonitrile is characterized by a cyclopentanophenanthrene backbone, which is a common motif in steroid hormones. The presence of the nitrile functional group at the C3 position introduces electrophilic characteristics, making it a valuable building block for further functionalization. This property has been exploited in various synthetic pathways, particularly in the construction of more complex steroidal derivatives that exhibit distinct pharmacological activities.

In recent years, Pregnenolone Carbonitrile has been extensively studied for its potential applications in the synthesis of neurosteroids and anti-inflammatory agents. Neurosteroids, which are derived from steroidal precursors like cholesterol, play a crucial role in modulating neuronal function and have been implicated in various neurological disorders. The nitrile group in Pregnenolone Carbonitrile provides a convenient handle for introducing additional functional groups, enabling the design of novel neurosteroids with enhanced therapeutic profiles.

One of the most compelling aspects of Pregnenolone Carbonitrile is its utility in the development of selective modulators of steroid receptors. Steroid receptors, such as the glucocorticoid receptor and the mineralocorticoid receptor, are key targets for a wide range of therapeutic interventions. By modifying the structure of Pregnenolone Carbonitrile, researchers can fine-tune the binding affinity and selectivity of their derivatives, leading to more effective and targeted treatments for conditions like inflammation, metabolic disorders, and autoimmune diseases.

The synthetic methodologies employed in the preparation of Pregnenolone Carbonitrile have seen significant advancements. Modern techniques, such as catalytic hydrogenation and transition metal-catalyzed reactions, have enabled more efficient and scalable production processes. These advancements not only improve the yield and purity of Pregnenolone Carbonitrile but also facilitate its integration into complex synthetic schemes with minimal side reactions.

The pharmacological potential of derivatives derived from Pregnenolone Carbonitrile has been further explored through preclinical studies. These studies have demonstrated that certain derivatives exhibit potent anti-inflammatory and analgesic properties without significant side effects. The ability to modulate biological pathways through structural modifications has opened up new possibilities for developing next-generation therapeutics that address unmet medical needs.

In conclusion, Pregnenolone Carbonitrile (CAS No. 1434-54-4) represents a cornerstone compound in synthetic chemistry and pharmacological research. Its unique structural features and reactivity make it an invaluable tool for designing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and pharmacological targets, the significance of Pregnenolone Carbonitrile is expected to grow even further, contributing to advancements in medicine and biotechnology.